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Cat. No.: B11930634

Get Quote

Introduction

2-Methylthioadenosine 5'-triphosphate (2-MeSATP) is a stable and potent analog of adenosine

triphosphate (ATP) that acts as an agonist for several purinergic receptors, particularly

subtypes of the P2Y receptor family.[1] P2Y receptors are G protein-coupled receptors

(GPCRs) that play crucial roles in numerous physiological processes. Several P2Y subtypes

(e.g., P2Y1, P2Y2, P2Y11) couple to the Gq/11 family of G proteins.[2] Activation of this

signaling cascade leads to a transient increase in intracellular calcium concentration ([Ca2+]i),

a fundamental event in cellular signaling.

Calcium mobilization assays are a cornerstone of GPCR research and drug discovery,

providing a robust and high-throughput method to functionally assess receptor activation.[3][4]

By using a selective agonist like 2-MeSATP, researchers can probe the activity of specific P2Y

receptors, screen for novel antagonists or allosteric modulators, and characterize the

pharmacology of target cells.

Principle of the Assay
The assay quantifies the activation of Gq-coupled P2Y receptors. The binding of 2-MeSATP to

the receptor triggers a conformational change, activating the associated Gq protein. This
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initiates a signaling cascade that results in the release of Ca2+ from intracellular stores,

primarily the endoplasmic reticulum (ER).[3][5][6] This rapid and transient increase in cytosolic

Ca2+ is detected using a fluorescent indicator dye that exhibits a significant change in

fluorescence intensity upon binding to calcium.[7] The change in fluorescence is directly

proportional to the amount of mobilized calcium and thus reflects the extent of receptor

activation.

P2Y Receptor Signaling Pathway
The activation of Gq-coupled P2Y receptors by 2-MeSATP initiates a well-defined signaling

pathway leading to calcium release.

Agonist Binding: 2-MeSATP binds to the extracellular domain of the P2Y receptor.

Gq Protein Activation: The receptor-agonist complex activates the heterotrimeric Gq protein,

causing the Gαq subunit to exchange GDP for GTP and dissociate from the Gβγ dimer.

PLC Activation: The activated Gαq subunit stimulates the membrane-bound enzyme

Phospholipase C (PLC).

IP3 Generation: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane

phospholipid, into two second messengers: inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG).[5][6]

Calcium Release: IP3, being water-soluble, diffuses through the cytoplasm and binds to the

IP3 receptor (a ligand-gated Ca2+ channel) on the membrane of the endoplasmic reticulum.

This binding opens the channel, allowing the rapid efflux of stored Ca2+ into the cytoplasm.

[3][5]
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Caption: Gq-coupled P2Y receptor signaling pathway for calcium mobilization.

Quantitative Data: Potency of 2-MeSATP and
Related Agonists
The potency of 2-MeSATP and its close analog 2-MeSADP varies across different purinergic

receptor subtypes. This selectivity is critical for designing experiments to probe specific

receptor functions. The half-maximal effective concentration (EC50) is a standard measure of

agonist potency.

Agonist
Receptor
Target

Species EC50 / pEC50 Reference

2-MeSATP P2Y1 Human 51 nM [8]

2-MeSATP P2X1 Rat 54 nM [9]

2-MeSATP P2X3 Rat 350 nM [9]

2-MeSADP P2Y1 Human
pEC50 = 8.29

(~5.1 nM)
[10][11]

2-MeSADP P2Y12 Human 5 nM [10][11]

2-MeSADP P2Y13 Human 19 nM [10][11]

2-MeSADP P2Y13 Mouse 6.2 nM [10][11]

Note: pEC50 is the negative logarithm of the EC50 value in molar concentration. 2-MeSADP is

the diphosphate analog of 2-MeSATP and is also a highly potent P2Y agonist.

Detailed Experimental Protocol
This protocol provides a method for measuring 2-MeSATP-induced calcium mobilization in

cultured cells using a fluorescent plate reader.

Materials and Reagents
Cells: A cell line endogenously or recombinantly expressing a Gq-coupled P2Y receptor

(e.g., CHO-K1, HEK293, 1321N1 astrocytoma cells).
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2-MeSATP: Tetrasodium salt, stored as a stock solution at -80°C.

Culture Medium: Appropriate for the chosen cell line (e.g., DMEM/F12).

Assay Plate: Black, clear-bottom 96-well or 384-well microplates suitable for fluorescence

measurements.

Calcium Indicator Dye: Fluo-4 AM, Fura-2 AM, or equivalent calcium-sensitive dye.

Pluronic F-127: To aid in dye solubilization.

Probenecid: An anion-exchange transport inhibitor to prevent dye leakage from cells.

Assay Buffer: Hanks’ Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES and

2.5 mM probenecid, pH adjusted to 7.4.[12]

Instrumentation: A fluorescence microplate reader with automated injection capabilities (e.g.,

FLIPR, FlexStation).

Procedure
Cell Plating:

The day before the assay, seed the cells into the black, clear-bottom microplate at a

density that will yield a confluent monolayer (e.g., 25,000-50,000 cells/well for a 96-well

plate).[13]

Incubate overnight at 37°C in a 5% CO2 incubator.

Reagent Preparation:

2-MeSATP Stock: Prepare a 10 mM stock solution of 2-MeSATP in sterile water.[8] Aliquot

and store at -80°C.

Dye Loading Solution: Prepare the dye loading solution according to the manufacturer's

instructions. A typical solution consists of the calcium indicator dye (e.g., 2-4 µM Fluo-4

AM) and an equal volume of 0.1% Pluronic F-127 in Assay Buffer.
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Compound Plate: Prepare a separate plate containing serial dilutions of 2-MeSATP in

Assay Buffer at a concentration 5-10 times higher than the final desired concentration to

account for dilution upon injection.

Dye Loading:

Aspirate the culture medium from the cell plate.

Gently wash the cells once with 100 µL of pre-warmed (37°C) Assay Buffer.[12]

Add 50-100 µL of the Dye Loading Solution to each well.

Incubate the plate for 45-60 minutes at 37°C, protected from light.[12]

Calcium Mobilization Measurement:

Set up the fluorescence plate reader program. Typical settings for Fluo-4 are excitation at

485 nm and emission at 525 nm.[12]

Program the instrument to read a baseline fluorescence for 15-20 seconds.

Program the automated injector to add a specific volume (e.g., 20 µL) from the compound

plate to the cell plate.

Continue kinetic reading for an additional 60-120 seconds to capture the peak response

and subsequent decline in fluorescence.

Data Analysis:

The primary response is the change in fluorescence intensity (F) over time.

Quantify the response for each well by calculating the difference between the maximum

fluorescence peak (F_max) and the baseline fluorescence (F_min).

For dose-response experiments, plot the fluorescence change against the logarithm of the

2-MeSATP concentration.

Fit the data to a four-parameter logistical equation to determine the EC50 value.
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Caption: General experimental workflow for a calcium mobilization assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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